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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and potentially hazardous compounds like ethyl
hypochlorite. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a safe and compliant laboratory

environment.

Chemical Identifier:

Chemical Name Ethyl hypochlorite

Synonyms Hypochlorous acid, ethyl ester

CAS Number 624-85-1[1][2]

Molecular Formula C2H5ClO[1]

Molecular Weight 80.51 g/mol [3]

Physical Properties:
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Property Value

Boiling Point 30.4°C at 760 mmHg[1]

Density 1.015 g/cm³[1]

Vapor Pressure 626 mmHg at 25°C[1]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for ethyl hypochlorite with detailed PPE

recommendations is not readily available in the public domain, the general guidelines for

handling hypochlorite solutions, which are known to be corrosive and reactive, should be

strictly followed.[4][5][6] The following table summarizes the recommended PPE.

Body Part Recommended Protection Rationale

Eyes/Face
Chemical splash goggles and

a face shield.

To protect against splashes

that can cause severe eye

damage.[4][5]

Skin

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, Butyl

rubber, or Viton), a lab coat,

and an apron. For larger

quantities, consider a

chemical-resistant suit.[7]

To prevent skin contact, which

can lead to burns and irritation.

[4]

Respiratory

Work in a well-ventilated area

or a chemical fume hood. If

ventilation is inadequate, a

respirator with an appropriate

cartridge for organic vapors

and acid gases should be

used.

To avoid inhalation of vapors,

which can irritate the

respiratory tract.[6][8]

Feet Closed-toe shoes. To protect against spills.
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Operational Plan: Handling and Storage
Handling:

Always handle ethyl hypochlorite in a well-ventilated area, preferably within a certified

chemical fume hood.[9]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe in vapors or mists.[6]

Keep away from incompatible materials such as acids, reducing agents, and combustible

materials. Contact with acids can liberate toxic chlorine gas.[9][10]

Use non-metallic, corrosion-resistant tools and equipment.[6]

Wash hands thoroughly after handling.[6]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[4]

Keep containers tightly closed.[4]

Store in corrosion-resistant containers.[5]

Segregate from incompatible chemicals.[10]

Disposal Plan
Dispose of ethyl hypochlorite and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations.

Waste Collection:

Collect waste ethyl hypochlorite in a designated, properly labeled, and corrosion-resistant

container.

Do not mix with other waste streams, especially acidic waste.[10]
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Treatment and Disposal:

Neutralization of small spills can be attempted with a reducing agent like sodium bisulfite,

followed by absorption with an inert material. However, this should only be performed by

trained personnel with appropriate PPE.[10]

For larger quantities or routine disposal, contact your institution's environmental health and

safety (EHS) office for guidance on proper disposal procedures.

Never pour ethyl hypochlorite down the drain.[11]

Experimental Workflow for Handling Ethyl
Hypochlorite
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Workflow for Safe Handling of Ethyl Hypochlorite

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Work Inside Chemical Fume Hood

Dispense Required Amount

In Case of Spill:
Evacuate and Notify EHSKeep Container Closed When Not in Use

In Case of Exposure:
Use Emergency Shower/Eyewash

Seek Medical Attention

Decontaminate Glassware and Surfaces

Collect Waste in Labeled Container

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of ethyl hypochlorite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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